- Oxidation of α-Trifluoromethyl and Nonfluorinated Secondary Alcohols to Ketones Using a Nitroxide Catalyst, Synthesis, 2023, 55(10), 1517-1524
Cas no 1086599-53-2 (1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol)
1086599-53-2 structure
Product Name:1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol
CAS No:1086599-53-2
MF:C8H5BrF4O
MW:273.022315740585
MDL:MFCD26136412
CID:5521084
PubChem ID:57445066
Update Time:2023-11-24
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoro-α-(trifluoromethyl)benzenemethanol
- 1-(2-Bromo-4-fluorophenyl)-2,2,2-trifluoroethanol
- 2-Bromo-4-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
- 1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol
-
- MDL: MFCD26136412
- Inchi: 1S/C8H5BrF4O/c9-6-3-4(10)1-2-5(6)7(14)8(11,12)13/h1-3,7,14H
- InChI Key: QUNRYKLHPBGAPI-UHFFFAOYSA-N
- SMILES: C1=CC(C(O)C(F)(F)F)=C(Br)C=C1F
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779297-5g |
2-Bromo-4-fluoro-alpha-(trifluoromethyl)benzyl Alcohol |
1086599-53-2 | 95% | 5g |
$1320 | 2024-07-20 | |
| Enamine | EN300-1929276-1g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-5g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 5g |
$2235.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-10g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 10g |
$3315.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-0.05g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-0.1g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-0.25g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-0.5g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1929276-1.0g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1929276-2.5g |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1086599-53-2 | 2.5g |
$1509.0 | 2023-09-17 |
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Production Method
Production Method 1
Reaction Conditions
1.1S:THF, 10 min, 0°C
1.2C:Bu4N+ •F-, S:THF, 0°C; 10 min, 0°C; overnight, rt; 10 min, rt → 0°C
1.3R:H2O, C:Bu4N+ •F-, S:THF, 10 min, 0°C; overnight, rt
1.2C:Bu4N+ •F-, S:THF, 0°C; 10 min, 0°C; overnight, rt; 10 min, rt → 0°C
1.3R:H2O, C:Bu4N+ •F-, S:THF, 10 min, 0°C; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1S:THF, 10 min, rt → 0°C
1.2C:Bu4N+ •F-, S:THF, 0°C; 10 min, 0°C; overnight, rt; 10 min, rt → 0°C
1.3R:H2O, C:Bu4N+ •F-, S:THF, 10 min, 0°C; overnight, rt
1.2C:Bu4N+ •F-, S:THF, 0°C; 10 min, 0°C; overnight, rt; 10 min, rt → 0°C
1.3R:H2O, C:Bu4N+ •F-, S:THF, 10 min, 0°C; overnight, rt
Reference
- Oxidation of α-trifluoromethyl and non-fluorinated alcohols via the merger of oxoammonium cations and photoredox catalysis, Organic & Biomolecular Chemistry, 2018, 16(25), 4715-4719
Production Method 3
Reaction Conditions
1.1S:DMF, 5 min, rt
1.2C:K2CO3, 1 h, rt
1.3R:Bu4N+ •F-, S:THF, 5 min, rt; 1 h, rt
1.2C:K2CO3, 1 h, rt
1.3R:Bu4N+ •F-, S:THF, 5 min, rt; 1 h, rt
Reference
- Synthesis and evaluation of phenylalanine-derived trifluoromethyl ketones for peptide-based oxidation catalysis, Bioorganic & Medicinal Chemistry, 2016, 24(20), 4871-4874
Production Method 4
Reaction Conditions
1.1S:THF, 10 min, 0°C
1.2R:Bu4N+ •F-, S:THF, 0°C; 10 min, 0°C; 6 h, rt; rt → 0°C; 10 min, 0°C
1.3R:Bu4N+ •F-, S:H2O, S:THF, 10 min, 0°C; rt
1.2R:Bu4N+ •F-, S:THF, 0°C; 10 min, 0°C; 6 h, rt; rt → 0°C; 10 min, 0°C
1.3R:Bu4N+ •F-, S:H2O, S:THF, 10 min, 0°C; rt
Reference
- Oxidation of α-Trifluoromethyl Alcohols Using a Recyclable Oxoammonium Salt, Journal of Organic Chemistry, 2012, 77(18), 8131-8141
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Raw materials
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Preparation Products
1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Related Literature
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